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Compound of Interest

Compound Name: Hexalure

Cat. No.: B013449

A comprehensive overview for researchers, scientists, and drug development professionals.

Disclaimer: Specific quantitative data on the environmental fate and degradation of Hexalure,
such as degradation rates and half-lives in various environmental compartments, are not
readily available in publicly accessible scientific literature and regulatory databases. Therefore,
this guide provides a comprehensive overview based on the general principles of the
environmental fate of structurally similar compounds, namely long-chain alkenyl acetates used
as insect pheromones. The experimental protocols described are representative of methods
used for studying the environmental degradation of such compounds.

Introduction

Hexalure, chemically known as (Z)-7-hexadecen-1-ol acetate, is a synthetic insect pheromone
used to monitor and control populations of the pink bollworm moth (Pectinophora gossypiella),
a significant pest in cotton cultivation. As with any chemical released into the environment,
understanding its fate and degradation is crucial for assessing its potential environmental
impact. This technical guide synthesizes the expected environmental behavior of Hexalure
based on its chemical structure and the known degradation pathways of similar long-chain
acetate esters.

Chemical Properties of Hexalure

A summary of the key chemical properties of Hexalure is provided in Table 1. Its low water
solubility and high affinity for organic solvents suggest that if released into the environment, it
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will likely associate with soil organic matter and sediments rather than remaining in the
agueous phase.

Table 1: Chemical and Physical Properties of Hexalure

Property Value Reference
Chemical Name (2)-7-Hexadecen-1-ol acetate

Molecular Formula C1sH3402

Molecular Weight 282.46 g/mol

Physical State Clear oily liquid

Boiling Point 100-104 °C at 0.001 mmHg

Water Solubility Insoluble

o ) Soluble in hexane, ether,
Solubility in Organic Solvents
acetone, benzene

Environmental Fate and Degradation Pathways

The environmental degradation of Hexalure is expected to proceed through a combination of
abiotic and biotic processes, including hydrolysis, photolysis, and microbial degradation. These
processes will break down the molecule into smaller, less complex compounds.

Abiotic Degradation
a) Hydrolysis:

The primary abiotic degradation pathway for Hexalure in agueous environments is likely the
hydrolysis of the ester linkage. This reaction would yield (Z)-7-hexadecen-1-ol and acetic acid.
The rate of hydrolysis is dependent on pH and temperature. Generally, ester hydrolysis is faster
under alkaline conditions.

b) Photolysis:
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Photodegradation, or photolysis, involves the breakdown of a chemical by light energy. While
specific studies on the photolysis of Hexalure are not available, long-chain unsaturated esters
can be susceptible to photodegradation, which may involve isomerization of the double bond or
oxidation at various points in the molecule.

Biotic Degradation

Microbial degradation is anticipated to be a significant pathway for the breakdown of Hexalure
in soil and water. Microorganisms possess enzymes that can catalyze the degradation of
organic compounds.

a) Hydrolysis:

Similar to abiotic hydrolysis, microbial esterases can cleave the ester bond of Hexalure to
produce (Z)-7-hexadecen-1-ol and acetic acid.

b) Oxidation:

The resulting long-chain alcohol, (Z)-7-hexadecen-1-ol, can be further oxidized by microbial
enzymes. This can occur through the oxidation of the alcohol group to an aldehyde and then to
a carboxylic acid. Additionally, the long alkyl chain can be degraded through [3-oxidation, a
common metabolic process for breaking down fatty acids.

A proposed general degradation pathway for Hexalure is illustrated in the following diagram.

Hydrolysis

ol
(2)-7-Hexadecen-1-ol acetate
—
e

Acetic Acid

Prepare sterile buffer Spike buffers with Incubate in the dark Collect samples Analyze Hexalure Calculate rate constant
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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